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Introduction

Vacuolar protein sorting-associated protein 4 (Vps4) is a type | AAA+ (ATPases Associated with
diverse cellular Activities) enzyme that plays a critical role in the endosomal sorting complexes
required for transport (ESCRT) pathway.[1][2][3][4] The ESCRT machinery is essential for a
multitude of cellular processes, including multivesicular body (MVB) formation, exosome
biogenesis, viral budding, and cytokinesis.[1][2][3] Vps4 functions as a hexameric complex to
disassemble ESCRT-III filaments, a crucial step that releases the ESCRT machinery from the
membrane for subsequent rounds of sorting.[2][3][5] Given its central role in these fundamental
cellular processes, Vps4 has emerged as a promising therapeutic target for various diseases,
including cancer and viral infections.[6]

JBO061 is a potent and selective small molecule inhibitor of Vps4 ATPase activity. These
application notes provide a detailed protocol for utilizing JB061 in biochemical ATPase assays
to characterize its inhibitory effects on Vps4. Two common assay formats are described: a
fluorescence-based method using the Transcreener® ADP? Assay and a colorimetric method
based on malachite green detection of inorganic phosphate.

Vps4 Sighaling Pathway and ESCRT-III Disassembly

Vps4 is the terminal enzyme in the ESCRT pathway. Its primary function is to recognize and
disassemble the ESCRT-III complex, which forms spiral filaments that constrict and sever
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membranes. This process is powered by ATP hydrolysis.
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Prepare Reagents:
- Assay Buffer
- 2X Vps4 Enzyme
- JB061 Dilutions
- 2X ATP

i

Dispense JB061 dilutions
and controls into 384-well plate

Add 2X Vps4 Enzyme
(Incubate to allow E-I binding)

Initiate reaction by adding 2X ATP
(Incubate at 37°C)

Add Transcreener® ADP2
Detection Mix

Incubate and read plate
(Fluorescence Polarization)

Analyze Data:
- Convert FP to ADP
- Plot dose-response curve
- Calculate 1C50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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